(4-Amino-3-(pyridin-2-yl)isothiazol-5-yl)(4-(m-tolyl)piperazin-1-yl)methanone

• IUPAC Name: (4-amino-3-pyridin-2-yl-1,2-thiazol-5-yl)-[4-(3-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H21N5OS/c1-14-5-4-6-15(13-14)24-9-11-25(12-10-24)20(26)19-17(21)18(23-27-19)16-7-2-3-8-22-16/h2-8,13H,9-12,21H2,1H3
• InChI Key: IFRHASDTUALIOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=C(C(=NS3)C4=CC=CC=N4)N
• Molecular Formula: C20H21N5OS
• Molecular Weight: 379.5 g/mol

Description

The compound (4-Amino-3-(pyridin-2-yl)isothiazol-5-yl)(4-(m-tolyl)piperazin-1-yl)methanone, also known as A-315456, is a small molecule drug candidate that has been studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Piperazine Derivatives in Therapeutic Use

Piperazine derivatives are widely recognized for their therapeutic potential across a range of medical conditions. They have been studied for their antipsychotic, antidepressant, anticancer, antiviral, and anti-inflammatory properties. Piperazine, as a core structural feature, offers a versatile scaffold that can be modified to enhance pharmacokinetic and pharmacodynamic profiles of drug molecules. The piperazine moiety's inclusion in pharmaceuticals underscores its importance in drug discovery and development processes, highlighting its contribution to the medicinal chemistry field (Rathi et al., 2016).

Isothiazolyl Compounds in CNS Drug Development

Isothiazolyl compounds have been identified as promising leads in the synthesis of novel drugs acting on the Central Nervous System (CNS). Heterocycles containing nitrogen, sulfur, and oxygen, such as isothiazoles, are particularly interesting for their CNS activity, offering potential treatments for disorders ranging from depression to convulsions. The structural features of these compounds, including the ability to undergo keto-enol tautomerism and form chiral centers, contribute to their diverse pharmacological activities and make them valuable in CNS drug development (Saganuwan, 2017).